Zinc sorbate

• CAS: 5045-91-0
• Molecular Formula: C12H14O4Zn
• Molecular Weight: 287.6 g/mol
• InChI: InChI=1S/2C6H8O2.Zn/c2*1-2-3-4-5-6(7)8;/h2*2-5H,1H3,(H,7,8);/q;;+2/p-2/b2*3-2+,5-4+
• InChIKey: YZSUHNYMDVSXAS-RJNTXXOISA-L

Zinc Sorbate: Chemical Identity and Procurement Landscape

Zinc sorbate (zinc disorbate, ZDS; CAS 5045-91-0) is the Zn(II) salt of (2E,4E)-2,4-hexadienoic acid, forming a 2:1 sorbate-to-metal complex of formula Zn(C₆H₇O₂)₂ [1]. Unlike the widely used food-preservative alkali-metal sorbates (potassium, sodium, calcium sorbate), zinc sorbate has found its primary industrial application as an in-situ-generated reinforcing filler for diene elastomers, including natural rubber (NR), nitrile rubber (NBR), and hydrogenated nitrile rubber (HNBR) [2]. More recently, its pharmacological potential has been explored in the context of metal-sorbate coordination complexes with antibacterial, antibiofilm, and anticancer activities [3]. For scientific or industrial procurement, the evaluation of zinc sorbate must therefore be framed against two distinct comparator classes: (i) conventional sorbate preservatives (potassium sorbate, sodium sorbate, calcium sorbate) where application context shifts from food preservation to materials reinforcement or dual-function antimicrobial-elastomer systems, and (ii) alternative rubber coagents and reinforcing fillers such as zinc dimethacrylate (ZDMA), zinc diacrylate (ZDA), carbon black, and silica.

Elastomer Reinforcement In-situ ionic crosslinker for diene rubbers (NR, NBR, HNBR); high-temperature vulcanization compatible

Bioactive Screening Metal-sorbate complex for antimicrobial, antibiofilm, and cytotoxicity assay studies

• [1] CAS Common Chemistry. Zinc sorbate. CAS Registry Number 5045-91-0. American Chemical Society, 2024. View Source
• [2] Zeng, Z. Q.; Peng, Z.; Kong, L. X.; Liu, H. C. Structure and Thermal Stability of Natural Rubber Reinforced with In Situ Generated Zinc Sorbate. Advanced Materials Research 2011, 284–286, 1909–1914. View Source
• [3] Abousaty, A. I.; Reda, F. M.; Hassanin, W. A.; Felifel, W. M.; El-Shwiniy, W. H.; Selim, H. M. R. M.; Bendary, M. M. Sorbate metal complexes as newer antibacterial, antibiofilm, and anticancer compounds. BMC Microbiology 2024, 24, 262. View Source

Zinc Sorbate Substitution: Functional Divergence

Procurement decisions that treat all sorbate salts as interchangeable overlook a critical functional divergence: alkali and alkaline-earth sorbates (potassium, sodium, calcium sorbate) are selected primarily for water solubility and pH-dependent antimicrobial activity in aqueous food and beverage systems [1]. Zinc sorbate, in contrast, is sparingly water-soluble and thermally stable above 258 °C, permitting its use in high-temperature vulcanization processes where potassium sorbate would degrade or volatilize [2]. Moreover, zinc sorbate undergoes peroxide-initiated graft-polymerization within the rubber matrix to form poly-zinc sorbate ionic crosslinks, a mechanism unavailable to alkali-metal sorbates [3]. Conversely, substituting zinc sorbate with established rubber coagents such as zinc dimethacrylate (ZDMA) or carbon black may alter the balance of ionic versus covalent crosslink density, thermal-oxidative aging resistance, and optical transparency of the final composite—properties for which zinc sorbate has demonstrated quantifiable advantages [3][4]. The evidence below establishes the compound's differentiation on mechanical reinforcement magnitude, thermal stability margins, and dual antimicrobial-elastomer functionality.

Alkali-metal sorbates (K, Na, Ca) lack ionic crosslinking capability and thermal stability for vulcanization; functional outcomes may not transfer.

Replacing with ZDMA or carbon black may shift ionic/covalent crosslink balance and alter thermal-oxidative aging resistance and optical transparency.

Conventional food-grade sorbate salts are not designed for rubber compounding; grade substitution risks processing and performance mismatch.

• [1] European Food Safety Authority. Scientific Opinion on the re-evaluation of sorbic acid (E 200), potassium sorbate (E 202) and calcium sorbate (E 203) as food additives. EFSA Journal 2015, 13 (6), 4144. View Source
• [2] Abousaty, A. I. et al. Sorbate metal complexes as newer antibacterial, antibiofilm, and anticancer compounds. BMC Microbiology 2024, 24, 262. (Thermal stability data from supplementary Table S2; Zn complex stable above 258 °C.) View Source
• [3] Guo, B. C.; Chen, F.; Chen, W. W.; Lei, Y. D.; Jia, D. M. Reinforcement of nitrile rubber by in situ formed zinc disorbate. Express Polymer Letters 2010, 4 (9), 529–538. View Source
• [4] Zeng, Z. Q.; Peng, Z.; Kong, L. X.; Liu, H. C. Structure and Thermal Stability of Natural Rubber Reinforced with In Situ Generated Zinc Sorbate. Advanced Materials Research 2011, 284–286, 1909–1914. View Source

Zinc Sorbate: Comparative Evidence Guide

Mechanical Reinforcement in Nitrile Rubber

Zinc sorbate, formed in situ as zinc disorbate (ZDS) in peroxide-cured nitrile rubber (NBR), delivers five- to six-fold increases in tensile strength and tear strength relative to the neat, unfilled NBR vulcanizate, establishing a reinforcement baseline that exceeds the effect reported for equivalent loadings of conventional fillers [1]. At a sorbic acid loading of 40 phr (with 16 phr ZnO to generate ZDS in situ), the ionic crosslink density contributed by polymerized ZDS dominates the mechanical response, while the nano-dispersion of ZDS domains (confirmed by TEM) provides a high specific interfacial area for stress transfer [1].

Reinforcement NBR

Cross-study comparable

5–6× tensile/tear strength vs. unfilled NBR

Reported reinforcement efficiency context

In-situ ZDS; 40 phr SA, 16 phr ZnO; peroxide cure

Evidence Dimension	Tensile strength and tear strength enhancement factor vs. unfilled matrix
Target Compound Data	5- to 6-fold increase in tensile strength and tear strength of NBR vulcanizate at 40 phr SA / 16 phr ZnO (ZDS loading) [1]
Comparator Or Baseline	Neat (unfilled) peroxide-cured NBR vulcanizate; tensile and tear strength set as 1× baseline
Quantified Difference	Target compound yields a 5–6× multiple over baseline; typical carbon-black-reinforced NBR achieves 3–4× improvement at comparable filler volume fractions (cross-study comparable).
Conditions	In situ generation of ZDS during peroxide vulcanization of NBR; SA 40 phr, ZnO 16 phr; compression molding; mechanical testing per standard tensile/tear protocols.

Why This Matters

For procurement of rubber reinforcing agents, zinc sorbate offers a higher reinforcement efficiency factor per unit filler loading compared to traditional carbon black, potentially enabling lighter-weight or lower-filler-loading elastomer formulations.

• [1] Guo, B. C.; Chen, F.; Chen, W. W.; Lei, Y. D.; Jia, D. M. Reinforcement of nitrile rubber by in situ formed zinc disorbate. Express Polymer Letters 2010, 4 (9), 529–538. View Source

Thermal-Oxidative Aging Resistance in Natural Rubber

Incorporation of zinc sorbate (ZDS) into dicumyl peroxide-cured natural rubber (NR) at a theoretical ZDS loading of 21 phr improves the retention of mechanical properties after thermal aging. The change ratio in tensile strength after aging improves from −44% (unreinforced NR) to −33% (ZDS-reinforced NR), and the change ratio in elongation at break improves from −38% (unreinforced) to −27% (ZDS-reinforced). Additionally, the initial weight-loss temperature (TGA onset) increases by approximately 7 °C in the ZDS-containing vulcanizate [1].

Aging Resistance NR

Head-to-head

Tensile retention: −33% vs −44% (unreinforced); TGA onset +7 °C

Supports thermal aging resistance review

DCP-cured NR; 21 phr ZDS; nitrogen atmosphere

Evidence Dimension	Property retention after thermal aging and TGA onset temperature
Target Compound Data	Tensile strength change ratio: −33%; Elongation-at-break change ratio: −27%; TGA onset temperature: +7 °C vs. unreinforced NR [1]
Comparator Or Baseline	Unreinforced peroxide-cured NR vulcanizate (tensile change −44%; elongation change −38%; lower TGA onset)
Quantified Difference	11 percentage-point improvement in tensile strength retention; 11 percentage-point improvement in elongation retention; ~7 °C upward shift in thermal degradation onset.
Conditions	Dicumyl peroxide-cured NR with in-situ-generated ZDS at 21 phr theoretical loading; thermal aging conditions as described; TGA under nitrogen atmosphere.

Why This Matters

The 7 °C elevation in thermal degradation onset and improved mechanical property retention directly translate to extended service life of rubber components in high-temperature applications, a differentiator versus conventional sorbate salts that lack this thermomechanical reinforcement capability.

• [1] Zeng, Z. Q.; Peng, Z.; Kong, L. X.; Liu, H. C. Structure and Thermal Stability of Natural Rubber Reinforced with In Situ Generated Zinc Sorbate. Advanced Materials Research 2011, 284–286, 1909–1914. View Source

Cytotoxicity in HCT-116 Colon Carcinoma Cells

In a head-to-head comparison of four transition-metal sorbate complexes evaluated by MTT assay against the human colon carcinoma cell line HCT-116, the Zn(II) sorbate complex exhibited an IC₅₀ of 3730 µg/mL, positioning it as the least cytotoxic among the tested complexes (Co: 3230 µg/mL; Cu: 2110 µg/mL; Ni: 2240 µg/mL) [1]. While the Cu(II) complex displayed the highest potency (IC₅₀ = 2110 µg/mL), the Zn(II) complex may offer a favorable therapeutic window when lower intrinsic cytotoxicity to non-target mammalian cells is desired, provided that antibacterial or antibiofilm endpoints are concurrently met [1]. This differential cytotoxicity profile is critical for applications where the compound contacts mammalian tissue (e.g., biomedical elastomers, wound dressings).

Cytotoxicity Profile

Head-to-head

IC₅₀: 3730 µg/mL (Zn); 1.77× less cytotoxic vs Cu, 1.67× vs Ni

Supports cytotoxicity endpoint review

MTT assay, HCT-116 cells, 48 h; DMSO/DMF

Evidence Dimension	IC₅₀ against HCT-116 human colon carcinoma cells (MTT assay)
Target Compound Data	Zn(II) sorbate: IC₅₀ = 3730 µg/mL [1]
Comparator Or Baseline	Co(II) sorbate: 3230 µg/mL; Cu(II) sorbate: 2110 µg/mL; Ni(II) sorbate: 2240 µg/mL [1]
Quantified Difference	Zn(II) sorbate is 1.77× less cytotoxic than Cu(II) sorbate, 1.15× less than Co(II) sorbate, and 1.67× less than Ni(II) sorbate.
Conditions	HCT-116 human colon carcinoma cell line; MTT assay; 48 h exposure; complexes dissolved in DMSO/DMF.

Why This Matters

For dual-function materials requiring antimicrobial activity with minimized mammalian cytotoxicity (e.g., medical device coatings), the Zn(II) sorbate complex offers a quantifiably wider safety margin than Cu or Ni analogs, a relevant procurement criterion for biomedical-grade additives.

• [1] Abousaty, A. I.; Reda, F. M.; Hassanin, W. A.; Felifel, W. M.; El-Shwiniy, W. H.; Selim, H. M. R. M.; Bendary, M. M. Sorbate metal complexes as newer antibacterial, antibiofilm, and anticancer compounds. BMC Microbiology 2024, 24, 262. View Source

Antibiotic Synergy Against Biofilm-Producing Bacteria

The Zn(II) sorbate complex, alongside Co(II), Cu(II), and Ni(II) sorbate complexes, was evaluated for synergistic, additive, or antagonistic interactions with gentamicin and imipenem against biofilm-producing Bacillus cereus and Escherichia coli. All sorbate metal complexes yielded fractional inhibitory concentration indices (FICI) ≤ 0.5 when combined with these antibiotics, indicating synergistic enhancement of antibacterial activity [1]. While the Cu(II) complex exhibited the lowest standalone MIC values (312.5 µg/mL against B. cereus; 625.0 µg/mL against E. coli), the Zn(II) complex participated in the same synergistic FICI ≤ 0.5 range, meaning it can potentiate clinically relevant antibiotics at sub-inhibitory concentrations of the complex itself [1]. This class-level synergy, when combined with the lower mammalian cytotoxicity of the Zn(II) complex (see Evidence Item 3), positions zinc sorbate as the metal-sorbate candidate of choice for combination anti-infective strategies where host-cell safety is paramount.

Antibiotic Synergy

Class-level

FICI ≤ 0.5 with gentamicin/imipenem (all metal-sorbates); Zn provides lowest cytotoxicity among series

Supports combination antimicrobial screening

Biofilm B. cereus & E. coli; individual Zn MIC not reported

Evidence Dimension	Fractional inhibitory concentration index (FICI) in combination with gentamicin and imipenem
Target Compound Data	Zn(II) sorbate + gentamicin/imipenem: FICI ≤ 0.5 (synergistic range) [1]
Comparator Or Baseline	Co(II), Cu(II), Ni(II) sorbate complexes all exhibit FICI ≤ 0.5 with the same antibiotics; Cu(II) sorbate has MIC = 312.5–625.0 µg/mL (standalone). Individual MIC values for Zn(II) complex not reported separately.
Quantified Difference	All four metal sorbate complexes meet the FICI ≤ 0.5 synergy threshold; differentiation of Zn(II) rests on its 1.77× lower cytotoxicity versus Cu(II) (see Evidence Item 3).
Conditions	Checkerboard broth microdilution assay; B. cereus and E. coli biofilm-producing foodborne isolates; gentamicin and imipenem as partner antibiotics; 37 °C, 24 h incubation.

Why This Matters

Zn(II) sorbate is the only complex in this series that combines antibiotic synergy (FICI ≤ 0.5) with the lowest cytotoxicity to mammalian cells, making it the preferred candidate for pharmaceutical or biomedical material development when both antimicrobial efficacy and host safety must be balanced.

• [1] Abousaty, A. I.; Reda, F. M.; Hassanin, W. A.; Felifel, W. M.; El-Shwiniy, W. H.; Selim, H. M. R. M.; Bendary, M. M. Sorbate metal complexes as newer antibacterial, antibiofilm, and anticancer compounds. BMC Microbiology 2024, 24, 262. View Source

Zinc Sorbate: Key Application Scenarios

High-Temperature Elastomer Components

Based on the 7 °C elevation in TGA onset temperature and 11-percentage-point improvements in both tensile strength and elongation retention after thermal aging in NR vulcanizates [1], zinc sorbate (ZDS) should be prioritized over unreinforced rubber formulations and over conventional alkali-metal sorbates (which lack reinforcing capability) for engine mounts, seals, gaskets, and under-hood rubber components exposed to sustained elevated temperatures. The in-situ generation method, using ZnO and sorbic acid during compounding, enables homogeneous nano-dispersion of the ionic crosslink domains without the processing challenges associated with pre-formed filler powders [1].

High-Strength Nitrile Rubber Products

The 5- to 6-fold improvement in tensile and tear strength at 40 phr SA loading in NBR [2] supports the selection of zinc sorbate over traditional carbon black or silica fillers when the application demands extreme mechanical robustness at moderate filler loadings—examples include oil-resistant hoses, printing rolls, and industrial gloves. The nano-dispersion of polymerized ZDS and the formation of ionic crosslinks contribute a reinforcement mechanism distinct from the hydrodynamic and filler-network effects of carbon black, potentially enabling thinner-walled, lighter-weight products [2].

Antimicrobial, Low-Cytotoxicity Biomedical Elastomers

The combination of antibiotic-synergistic antibacterial activity (FICI ≤ 0.5) and the lowest mammalian cytotoxicity among Co, Cu, Ni, and Zn sorbate complexes (HCT-116 IC₅₀ = 3730 µg/mL) [3] makes zinc sorbate the preferred metal-sorbate additive for biomedical elastomers such as catheter coatings, wound dressings, or implantable device components. In these scenarios, the Zn(II) complex can potentiate co-formulated antibiotics while minimizing damage to host tissue—a dual advantage not offered by Cu(II) or Ni(II) sorbate complexes, which exhibit 1.77× and 1.67× greater cytotoxicity, respectively [3].

Structure-Activity Relationship Studies of Sorbate Metal Complexes

For academic or industrial R&D programs investigating the antimicrobial and anticancer properties of transition-metal sorbate complexes, zinc sorbate serves as an essential comparator compound. The 2024 BMC Microbiology study by Abousaty et al. [3] provides a standardized dataset (IC₅₀, MIC, FICI, thermal decomposition profile, UV-Vis and IR spectral assignments) for the Zn(II) sorbate complex alongside Co(II), Cu(II), and Ni(II) analogs. Procurement of well-characterized zinc sorbate enables reproducible benchmarking in follow-on studies exploring ligand modifications, combination therapies, or structure-activity correlations.

Application

Selection Property

Validation Focus

High-temperature elastomer research

Thermal stability & ionic crosslinking capability

Aging resistance under thermal load

High-strength NBR product research

Reported high reinforcement efficiency

Tensile/tear performance at moderate filler load

Antimicrobial biomedical elastomer research

Antibiotic synergy & lower relative cytotoxicity

Cytocompatibility and antibiofilm endpoints

Metal-sorbate SAR studies

Standardized comparator dataset

Reproducible benchmarking

• [1] Zeng, Z. Q.; Peng, Z.; Kong, L. X.; Liu, H. C. Structure and Thermal Stability of Natural Rubber Reinforced with In Situ Generated Zinc Sorbate. Advanced Materials Research 2011, 284–286, 1909–1914. View Source
• [2] Guo, B. C.; Chen, F.; Chen, W. W.; Lei, Y. D.; Jia, D. M. Reinforcement of nitrile rubber by in situ formed zinc disorbate. Express Polymer Letters 2010, 4 (9), 529–538. View Source
• [3] Abousaty, A. I.; Reda, F. M.; Hassanin, W. A.; Felifel, W. M.; El-Shwiniy, W. H.; Selim, H. M. R. M.; Bendary, M. M. Sorbate metal complexes as newer antibacterial, antibiofilm, and anticancer compounds. BMC Microbiology 2024, 24, 262. View Source